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Compound of Interest

Compound Name: Levofloxacin acyl-b-D-glucuronide

Cat. No.: B12062780

Get Quote

This guide provides a comprehensive technical overview of Levofloxacin acyl-β-D-glucuronide,

a primary metabolite of the broad-spectrum fluoroquinolone antibiotic, Levofloxacin. Intended

for researchers, scientists, and professionals in drug development, this document delves into

the core chemical identity, metabolic pathway, and analytical methodologies pertinent to this

compound.

Section 1: Core Identity of Levofloxacin Acyl-β-D-
glucuronide
Levofloxacin acyl-β-D-glucuronide is a specialized carbohydrate conjugate formed through the

glucuronidation of levofloxacin. This process results in a more water-soluble metabolite,

facilitating its excretion from the body. As a phase II metabolite, it represents a key step in the

enzymatic modification of xenobiotics, a process that enhances molecular polarity.[1] The study

of this compound is crucial for understanding the pharmacokinetics and biotransformation of

Levofloxacin.
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Property Value Source(s)

CAS Number 160962-46-9 [1][2][3][4][5]

Molecular Formula C24H28FN3O10 [1][3][4]

Molecular Weight 537.49 g/mol [1][2][3][4]

IUPAC Name

(2S,3S,4S,5R,6S)-6-[[(2S)-7-

fluoro-2-methyl-6-(4-

methylpiperazin-1-yl)-10-oxo-

4-oxa-1-

azatricyclo[7.3.1.0⁵,¹³]trideca-

5(13),6,8,11-tetraene-11-

carbonyl]oxy]-3,4,5-

trihydroxyoxane-2-carboxylic

acid

[1][2]

Synonyms

Levofloxacin Glucuronide,

Levofloxacin-beta-D-

glucuronide

[1][2]

Appearance White to Pale Yellow Solid [1]

Section 2: Metabolic Pathway and Pharmacokinetics
Levofloxacin undergoes limited metabolism in humans and is primarily excreted unchanged in

the urine.[6][7][8] Approximately 87% of an administered dose is recovered as the parent drug

in urine within 48 hours.[7] Glucuronidation represents one of the minor metabolic pathways.

The formation of Levofloxacin acyl-β-D-glucuronide occurs via the enzymatic conjugation of

glucuronic acid to the carboxylic acid moiety of Levofloxacin. This biotransformation is a classic

example of a Phase II detoxification reaction.

Below is a diagram illustrating the metabolic fate of Levofloxacin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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